Cas no 52918-26-0 (1,3-Bis[(oxiran-2-yl)methyl]-1,3,5-triazinane-2,4,6-trione)

• Product name: 1,3-Bis[(oxiran-2-yl)methyl]-1,3,5-triazinane-2,4,6-trione
• CAS No: 52918-26-0
• MF: C₉H₁₁N₃O₅
• MW: 241.201
• CID: 2830502
• PubChem ID: 23496527

1,3-Bis[(oxiran-2-yl)methyl]-1,3,5-triazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis[(oxiran-2-yl)methyl]-1,3,5-triazinane-2,4,6-trione
• SCHEMBL779781
• 52918-26-0
• DTXSID60634486

• Inchi： InChI=1S/C9H11N3O5/c13-7-10-8(14)12(2-6-4-17-6)9(15)11(7)1-5-3-16-5/h5-6H,1-4H2,(H,10,13,14)
• InChI Key： WFCOXVISFBRIKN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 241.06987046Da
• Monoisotopic Mass: 241.06987046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8Ų
• XLogP3: -1.4